3-Chloro-2-methyl-6-(2-methylprop-2-en-1-yl)phenol

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 3-chloro-2-methyl-6-(2-methylprop-2-enyl)phenol
• InChI: InChI=1S/C11H13ClO/c1-7(2)6-9-4-5-10(12)8(3)11(9)13/h4-5,13H,1,6H2,2-3H3
• InChI Key: XHLGRVRTBKITBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1O)CC(=C)C)Cl

Description

3-Chloro-2-methyl-6-(2-methylprop-2-en-1-yl)phenol is a useful research compound. Its molecular formula is C11H13ClO and its molecular weight is 196.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N,N-diethylaniline (12.1 mL) containing 1-chloro-2-methyl-3-[(2-methylprop-2-en-1-yl)oxy]benzene (3.00 mg, 15.3 mmol) synthesized in Reference Example 153 was reacted under microwave irradiation at 220° C. for 20 minutes. After cooled to room temperature, the reaction solution was diluted with ethyl acetate, and washed serially with 1N hydrochloric acid, saturated sodium bicarbonate water and saturated saline. It was dried using anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. After that, the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate 10:1) to give 2.89 g of the title compound as a yellow solid (yield: 96%).